![molecular formula C21H17ClN2O2 B3462753 N-(3-chlorophenyl)-3-[(phenylacetyl)amino]benzamide](/img/structure/B3462753.png)
N-(3-chlorophenyl)-3-[(phenylacetyl)amino]benzamide
Overview
Description
N-(3-chlorophenyl)-3-[(phenylacetyl)amino]benzamide, commonly known as CPAB, is a synthetic compound that has been extensively studied for its potential use in scientific research. CPAB is a member of the benzamide class of compounds, which have been shown to exhibit a range of biological activities, including anti-inflammatory, analgesic, and antitumor effects.
Mechanism of Action
The exact mechanism of action of CPAB is not fully understood. However, it has been shown to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme that is involved in the production of inflammatory mediators. CPAB has also been shown to inhibit the activity of histone deacetylases (HDACs), which are enzymes that are involved in the regulation of gene expression. By inhibiting these enzymes, CPAB may be able to modulate the expression of genes that are involved in inflammation and tumor growth.
Biochemical and Physiological Effects
CPAB has been shown to exhibit a range of biochemical and physiological effects. It has been shown to reduce the production of inflammatory mediators, such as prostaglandins and cytokines. CPAB has also been shown to induce apoptosis, or programmed cell death, in cancer cells. In addition, CPAB has been shown to improve cognitive function in animal models of neurodegenerative diseases.
Advantages and Limitations for Lab Experiments
CPAB has several advantages for use in lab experiments. It is a synthetic compound that can be easily synthesized in large quantities, allowing for large-scale studies. CPAB is also stable and has a long shelf life, making it a valuable compound for long-term studies. However, there are some limitations to the use of CPAB in lab experiments. It has a relatively low solubility in water, which may limit its use in certain experiments. In addition, CPAB has not been extensively studied in humans, and its safety and efficacy in humans are not fully understood.
Future Directions
There are several future directions for the study of CPAB. One area of research is the development of more potent and selective inhibitors of COX-2 and HDACs. Another area of research is the study of CPAB in combination with other compounds for the treatment of cancer and neurodegenerative diseases. Finally, the safety and efficacy of CPAB in human clinical trials should be studied to determine its potential use as a therapeutic agent.
Scientific Research Applications
CPAB has been extensively studied for its potential use in scientific research. It has been shown to exhibit a range of biological activities, including anti-inflammatory, analgesic, and antitumor effects. CPAB has also been studied for its potential use in the treatment of neurodegenerative diseases, such as Alzheimer's disease and Parkinson's disease.
properties
IUPAC Name |
N-(3-chlorophenyl)-3-[(2-phenylacetyl)amino]benzamide | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H17ClN2O2/c22-17-9-5-11-19(14-17)24-21(26)16-8-4-10-18(13-16)23-20(25)12-15-6-2-1-3-7-15/h1-11,13-14H,12H2,(H,23,25)(H,24,26) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WHUAMDBNBWVOFX-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)CC(=O)NC2=CC=CC(=C2)C(=O)NC3=CC(=CC=C3)Cl | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H17ClN2O2 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
364.8 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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